N-[2-(hydroxymethyl)-2,3-dihydro-1H-benzo[f]chromen-1-yl]-N-methylbenzenecarboxamide

• IUPAC Name: N-[2-(hydroxymethyl)-2,3-dihydro-1H-benzo[f]chromen-1-yl]-N-methylbenzamide
• InChI: InChI=1S/C22H21NO3/c1-23(22(25)16-8-3-2-4-9-16)21-17(13-24)14-26-19-12-11-15-7-5-6-10-18(15)20(19)21/h2-12,17,21,24H,13-14H2,1H3
• InChI Key: QWXBVIALYCCYET-UHFFFAOYSA-N
• Canonical SMILES: CN(C1C(COC2=C1C3=CC=CC=C3C=C2)CO)C(=O)C4=CC=CC=C4
• Molecular Formula: C22H21NO3
• Molecular Weight: 347.4 g/mol
• Solubility: <0.7 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[2-(hydroxymethyl)-2,3-dihydro-1H-benzo[f]chromen-1-yl]-N-methylbenzenecarboxamide is a useful research compound. Its molecular formula is C22H21NO3 and its molecular weight is 347.414. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : A study by Osyanin et al. (2016) described the synthesis of 3H-benzo[f]chromen-3-ones, which are chemically related to N-[2-(hydroxymethyl)-2,3-dihydro-1H-benzo[f]chromen-1-yl]-N-methylbenzenecarboxamide. They used a reaction involving 2-trifluoroacetyl-1H-benzo[f]chromenes and 2-naphthols, which is indicative of the complexity in synthesizing such compounds (Osyanin et al., 2016).
• Chemical Transformations : Popova et al. (2016) explored the recyclization of carbonyl-substituted 4H-chromenes and 1H-benzo[f]chromenes, suggesting potential pathways for creating derivatives of the target compound (Popova et al., 2016).

Potential Applications

• Fluorescent Properties for Biological Applications : Harishkumar et al. (2012) developed a novel method to create fluorescent derivatives of benzo[f]chromen-3-one, indicating the potential use of such compounds in fluorescent probes for molecular biology and medicine (Harishkumar et al., 2012).
• Structural Studies and Crystallography : Chen et al. (2012) conducted a study on the synthesis and characterization of related compounds, highlighting their potential in structural chemistry and crystallography (Chen et al., 2012).

Advanced Chemical Reactions

• Complex Chemical Reactions : Lukashenko et al. (2017) demonstrated the synthesis of 4H-chromenes and 1H-benzo[f]chromenes through complex chemical reactions, offering insight into the intricate chemistry of such compounds (Lukashenko et al., 2017).